Cas no 406951-43-7 (Benzyl N-(2-oxocyclobutyl)carbamate)

• Product Name: Benzyl N-(2-oxocyclobutyl)carbamate
• CAS No: 406951-43-7
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• MDL: MFCD22208485
• CID: 2620191
• PubChem ID: 11106853
• Update Time: 2025-06-08

Benzyl N-(2-oxocyclobutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl N-(2-oxocyclobutyl)carbamate
• (2-oxo-cyclobutyl)-carbamic acid benzyl ester
• Benzyl (2-oxocyclobutyl)carbamate
• BDBM50389012
• NE57370
• (2-Oxocyclobutyl)carbamic acid benzyl ester
• (R,S)-2-Oxocyclobutylcarbamic Acid Benzyl Ester
• Carbamicacid,N-(2-oxocyclobutyl)-,phenylmethylester
• Phenylmethyl N-(2-oxocyclobutyl)carbamate
• SCHEMBL425375
• DB-415874
• AT20170
• JQPGQKRCEQTGHP-UHFFFAOYSA-N
• CHEMBL2064169
• Benzyl(2-oxocyclobutyl)carbamate
• CS-0308118
• AKOS026728336
• MFCD22208485
• 406951-43-7
• EN300-108330
• GRA95143

• MDL： MFCD22208485
• Inchi： 1S/C12H13NO3/c14-11-7-6-10(11)13-12(15)16-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,13,15)
• InChI Key： JQPGQKRCEQTGHP-UHFFFAOYSA-N
• SMILES： O=C1CCC1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 219.08954328 g/mol
• Monoisotopic Mass: 219.08954328 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.4
• Molecular Weight: 219.24

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 403.3±44.0 °C at 760 mmHg
• Flash Point: 197.7±28.4 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Benzyl N-(2-oxocyclobutyl)carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl N-(2-oxocyclobutyl)carbamate

Introduction to Benzyl N-(2-oxocyclobutyl)carbamate (CAS No. 406951-43-7)

Benzyl N-(2-oxocyclobutyl)carbamate, a compound with the chemical formula C₁₁H₁₃O₃, is a significant molecule in the field of pharmaceutical chemistry. Its CAS number, 406951-43-7, uniquely identifies it in scientific literature and databases. This compound has garnered attention due to its structural uniqueness and potential applications in drug development.

The Benzyl N-(2-oxocyclobutyl)carbamate structure consists of a benzyl group attached to a carbamate moiety, which is further linked to a 2-oxocyclobutyl ring. This particular arrangement of functional groups makes it a versatile intermediate in organic synthesis, particularly in the preparation of more complex pharmaceutical agents. The cyclobutyl ring introduces rigidity to the molecule, which can influence its pharmacokinetic properties, making it an attractive scaffold for medicinal chemists.

In recent years, there has been a growing interest in cycloalkyl-containing compounds due to their unique biological activities. The 2-oxocyclobutyl moiety, in particular, has been studied for its potential role in modulating enzyme activity and receptor binding. For instance, derivatives of this scaffold have shown promise in inhibiting certain kinases and proteases, which are key targets in the treatment of various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of Benzyl N-(2-oxocyclobutyl)carbamate is its synthetic accessibility. The presence of a carbamate group allows for easy modification through various chemical reactions, such as hydrolysis, esterification, and amidation. These reactions can be tailored to produce a wide range of analogs with different biological profiles. This flexibility makes it an invaluable building block for high-throughput screening campaigns aimed at identifying novel drug candidates.

The pharmaceutical industry has increasingly recognized the importance of structural diversity in drug discovery. Compounds like Benzyl N-(2-oxocyclobutyl)carbamate contribute to this diversity by providing unique structural motifs that can be optimized for specific therapeutic applications. Researchers have leveraged this compound to develop libraries of derivatives that are being tested for their efficacy against various diseases.

Recent studies have highlighted the potential of Benzyl N-(2-oxocyclobutyl)carbamate in the development of antiviral agents. The rigid cyclobutyl ring can mimic natural substrates or inhibitors, thereby disrupting viral replication cycles. Additionally, the benzyl group can serve as a handle for further functionalization, allowing chemists to fine-tune the properties of the molecule. These findings underscore the compound's significance in modern drug design.

Another area where Benzyl N-(2-oxocyclobutyl)carbamate has shown promise is in the field of neurology. Some preliminary studies suggest that derivatives of this compound may interact with neurotransmitter receptors, potentially leading to new treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability to modulate these receptors could open up new therapeutic avenues that were previously unexplored.

The synthesis of Benzyl N-(2-oxocyclobutyl)carbamate typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the reaction of cyclobutanone with benzoyl chloride followed by treatment with an amine source to form the carbamate derivative. This method is efficient and scalable, making it suitable for industrial production.

In conclusion, Benzyl N-(2-oxocyclobutyl)carbamate (CAS No. 406951-43-7) is a fascinating compound with significant potential in pharmaceutical research and development. Its unique structure and synthetic versatility make it an invaluable tool for medicinal chemists seeking to design novel therapeutics. As research continues to uncover new applications for this molecule, its importance is likely to grow even further.